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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethyl
(ethoxymethylene)cyanoacetate, a versatile reagent in organic synthesis. This document

covers its common synonyms, physicochemical properties, and its pivotal role as a building

block in the synthesis of a wide array of heterocyclic compounds with significant applications in

the pharmaceutical industry.

Common Synonyms and Identifiers
Ethyl (ethoxymethylene)cyanoacetate is known by a variety of names in chemical literature.

A comprehensive list of its common synonyms and identifiers is provided below for easy

reference.
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Identifier Type Identifier

Systematic Name Ethyl (E)-2-cyano-3-ethoxyacrylate

IUPAC Name Ethyl (2Z)-2-cyano-3-ethoxyprop-2-enoate[1]

CAS Number 94-05-3[1][2][3]

EINECS Number 202-299-5[3]

PubChem CID 1715183[4]

Molecular Formula C8H11NO3[1][2]

Common Synonyms Ethyl 2-cyano-3-ethoxyacrylate[2][3][5]

2-Cyano-3-ethoxyacrylic acid ethyl ester[5]

Ethyl 3-ethoxy-2-cyanoacrylate[2][3]

(E)-Ethyl 2-cyano-3-ethoxyacrylate[3]

EMCAE[2]

Ethoxy Methylene Cyanoacetic Acid Ethyl

Ester[2]

Ethyl cyano(ethoxymethylene)acetate[2][3]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for Ethyl
(ethoxymethylene)cyanoacetate is presented in the tables below. This information is crucial

for its handling, characterization, and use in chemical reactions.

Physicochemical Properties
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Property Value Reference

Appearance
White to light yellow crystalline

solid
[3]

Molecular Weight 169.18 g/mol [3]

Melting Point 49-51 °C [3]

Boiling Point 190-191 °C at 30 mmHg [3]

Flash Point >230 °F (>110 °C) [3]

Solubility

Soluble in ethanol, acetone,

and chloroform. Limited

solubility in water.

[6]

Density ~1.12 g/cm³ [6]

Spectroscopic Data
Spectroscopy Data Reference

¹H NMR
Spectra available in various

databases.
[7]

¹³C NMR
Data available in chemical

databases.
[4]

Infrared (IR)
Characteristic peaks for C≡N,

C=O, and C=C bonds.

Mass Spectrometry

Molecular ion peak and

fragmentation pattern

available.

[4]

Synthetic Applications in Heterocyclic Chemistry
Ethyl (ethoxymethylene)cyanoacetate is a key precursor for the synthesis of a diverse range

of heterocyclic compounds, many of which are scaffolds for medicinally important molecules.

Its electrophilic nature at the ethoxymethylene carbon and the presence of multiple functional

groups make it a versatile reagent for cyclization reactions.
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Synthesis of Pyrazole Derivatives
One of the most significant applications of Ethyl (ethoxymethylene)cyanoacetate is in the

synthesis of pyrazole derivatives. The reaction with hydrazine and its derivatives provides a

straightforward route to 3-aminopyrazole-4-carboxylates, which are important intermediates in

the synthesis of various pharmaceuticals, including the xanthine oxidase inhibitor, Allopurinol.

Ethyl
(ethoxymethylene)cyanoacetate

Ethyl 3-aminopyrazole-4-carboxylate

+

Hydrazine Hydrate +
Allopurinol

+

Formamide +

Click to download full resolution via product page

Synthetic pathway to Allopurinol.

Synthesis of Pyrimidine Derivatives
Ethyl (ethoxymethylene)cyanoacetate is also utilized in the synthesis of pyrimidine

derivatives. By reacting with amidines or urea derivatives, it can be used to construct the

pyrimidine ring system, which is a core structure in many biologically active compounds,

including antiviral and anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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